molecular formula C14H12N2 B5932233 6-(2-ethylphenyl)pyridine-2-carbonitrile

6-(2-ethylphenyl)pyridine-2-carbonitrile

Cat. No.: B5932233
M. Wt: 208.26 g/mol
InChI Key: LMIZRBBJCGIUPD-UHFFFAOYSA-N
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Description

6-(2-Ethylphenyl)pyridine-2-carbonitrile is a pyridine derivative characterized by a nitrile group at the 2-position of the pyridine ring and a 2-ethylphenyl substituent at the 6-position. This structural configuration confers distinct electronic and steric properties.

Properties

IUPAC Name

6-(2-ethylphenyl)pyridine-2-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12N2/c1-2-11-6-3-4-8-13(11)14-9-5-7-12(10-15)16-14/h3-9H,2H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LMIZRBBJCGIUPD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC=C1C2=CC=CC(=N2)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

208.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below summarizes key structural differences, properties, and applications of 6-(2-ethylphenyl)pyridine-2-carbonitrile and related compounds:

Compound Name Substituents Key Properties Applications/Findings References
6-(2-Ethylphenyl)pyridine-2-carbonitrile - 2-Ethylphenyl at pyridine-6
- Nitrile at pyridine-2
High lipophilicity, moderate steric bulk Potential lead in drug discovery (speculative) N/A (hypothetical)
6-(2,5-Dichlorothiophen-3-yl)-pyridine-3-carbonitrile (2e) - Dichlorothiophenyl at pyridine-6
- Nitrile at pyridine-3
Electron-withdrawing Cl and S atoms, enhanced reactivity Antibacterial activity (e.g., against E. coli and S. aureus)
6-Chloro-4-methyl-2-phenyl-5-pyridinecarbonitrile (3) - Cl at pyridine-6
- Methyl at pyridine-4
- Phenyl at pyridine-2
Reactive chloro group, used in heterocyclic synthesis Intermediate for pyrido[2,3-d]pyrimidines and other fused-ring systems
5-[(2-Amino-1,3-benzothiazol-6-yl)sulfanyl]pyridine-2-carbonitrile - Benzothiazole-sulfanyl at pyridine-5
- Nitrile at pyridine-2
Sulfur-containing moiety, potential for H-bonding Inhibitor of Pseudomonas aeruginosa virulence factors (e.g., biofilm formation)
6-(Pentafluoroethyl)pyridine-2-carbonitrile - Pentafluoroethyl at pyridine-6
- Nitrile at pyridine-2
Strong electron-withdrawing CF3 groups, high stability Scaffold for fluorinated materials or receptor-targeted ligands
6-(Hydroxymethyl)pyridine-2-carbonitrile - Hydroxymethyl at pyridine-6
- Nitrile at pyridine-2
Polar, water-soluble derivative Potential prodrug design or polymer chemistry

Electronic and Steric Effects

  • Electron-Withdrawing vs. Donating Groups :

    • Compounds with nitriles at pyridine-3 (e.g., –2) exhibit different electronic profiles compared to 2-carbonitriles. The 3-position nitrile may destabilize the ring via conjugation, whereas the 2-position nitrile in 6-(2-ethylphenyl)pyridine-2-carbonitrile likely stabilizes resonance structures .
    • Trifluoromethyl (CF3) and chloro substituents (e.g., ) enhance electrophilicity, favoring nucleophilic substitution reactions, whereas ethylphenyl groups prioritize hydrophobic interactions .
  • Steric Considerations :

    • Bulky substituents like 2-ethylphenyl or pentafluoroethyl () may hinder access to enzymatic active sites but improve binding to hydrophobic pockets .
    • Smaller groups (e.g., hydroxymethyl in ) reduce steric hindrance, enhancing solubility and synthetic versatility .

Key Research Findings and Trends

  • Substituent Position Matters : Nitrile placement (2- vs. 3-position) significantly alters electronic properties and reactivity. For example, 3-carbonitriles are more reactive toward nucleophilic attack due to conjugation effects .
  • Fluorinated Derivatives : Compounds like 6-(pentafluoroethyl)pyridine-2-carbonitrile () exhibit enhanced metabolic stability, making them attractive for drug development .
  • Hybrid Structures : Integration of sulfur (e.g., sulfanyl groups in ) or nitrogen heterocycles (e.g., imidazole in ) expands bioactivity profiles, particularly in antimicrobial and anticancer research .

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